N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H20N2O4/c1-4-20-13-10-12(19-16(21)15-6-5-9-23-15)7-8-14(13)24-11-18(2,3)17(20)22/h5-10H,4,11H2,1-3H3,(H,19,21)
• InChI Key: HAIUUTHEQLUSER-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NC(=O)C3=CC=CO3)OCC(C1=O)(C)C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

“N-(5-Ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide” is a chemical compound. Unfortunately, there is not much information available about this specific compound in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and stability. For this compound, the molecular formula is C21H21F3N2O3 and the average mass is 406.398 Da.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

This compound is part of a broader category of chemical entities that have been studied for their synthesis techniques and chemical properties. For example, research on the synthesis of furan-2,5-dicarboxylic acid monoamides reveals regioselective monoamidation processes that could be applicable for creating similar complex molecules (Fischer & Fišerová, 2015). Additionally, studies on the development of potent serotonin-3 receptor antagonists provide insights into structure-activity relationships of compounds with similar complex structures, highlighting the importance of aromatic and heteroaromatic moieties in influencing biological activity (Harada et al., 1995).

Antibacterial and Antiviral Applications

Compounds with similar structural features have demonstrated significant antibacterial and antiviral activities. Novel analogs of benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating potential applications in developing new antimicrobial agents (Palkar et al., 2017).

Anticancer Research

Carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have been investigated for their potent cytotoxicity against cancer cell lines, such as murine P388 leukemia and Lewis lung carcinoma. This underscores the potential of structurally similar compounds in anticancer research and therapy development (Deady et al., 2005).

Material Science and Polymer Research

The synthesis of novel poly(ester amide)s incorporating 2,5-furandicarboxylic acid demonstrates the application of furan derivatives in material science, particularly in developing new polymers with enhanced hydrogen bonding and mechanical properties (Wilsens et al., 2014).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, there is no information available on the mechanism of action of this compound.